Cas no 2114193-47-2 (ethyl 3-amino-2-fluoro-4-methoxybenzoate)

• Product Name: ethyl 3-amino-2-fluoro-4-methoxybenzoate
• CAS No: 2114193-47-2
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• CID: 6378348
• PubChem ID: 165508732
• Update Time: 2025-08-01

ethyl 3-amino-2-fluoro-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-2-fluoro-4-methoxybenzoate
• EN300-1277507
• 2114193-47-2

• Inchi： 1S/C10H12FNO3/c1-3-15-10(13)6-4-5-7(14-2)9(12)8(6)11/h4-5H,3,12H2,1-2H3
• InChI Key： CGWYHHBPAABIIP-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(=O)OCC)OC)N

Computed Properties

• Exact Mass: 213.08012141g/mol
• Monoisotopic Mass: 213.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.6Ų

Additional information on ethyl 3-amino-2-fluoro-4-methoxybenzoate

Ethyl 3-Amino-2-Fluoro-4-Methoxybenzoate: A Comprehensive Overview

Ethyl 3-amino-2-fluoro-4-methoxybenzoate, with the CAS number 2114193-47-2, is a significant compound in the realm of organic chemistry, particularly within the category of aromatic heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and its pharmacological evaluations have further underscored its importance in contemporary research.

The molecular structure of ethyl 3-amino-2-fluoro-4-methoxybenzoate is characterized by a benzene ring substituted with an amino group at position 3, a fluoro group at position 2, and a methoxy group at position 4. The ester functional group (-COOEt) further enhances its reactivity and versatility in chemical transformations. This combination of substituents renders the compound highly amenable to various synthetic manipulations, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of ethyl 3-amino-2-fluoro-4-methoxybenzoate as a precursor in the development of bioactive compounds. For instance, researchers have explored its role in the synthesis of antimicrobial agents and anti-inflammatory drugs. The presence of electron-donating and electron-withdrawing groups on the aromatic ring facilitates interactions with biological targets, thereby enhancing its therapeutic potential.

In terms of synthesis, ethyl 3-amino-2-fluoro-4-methoxybenzoate can be prepared via a variety of routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Notably, advancements in catalytic systems and green chemistry practices have enabled more efficient and environmentally friendly syntheses of this compound.

The pharmacokinetic properties of ethyl 3-amino-2-fluoro-4-methoxybenzoate have also been a focal point of recent investigations. Studies indicate that its bioavailability and metabolic stability are influenced by the substituent effects on the aromatic ring. These findings are crucial for optimizing its performance as a drug candidate or as an intermediate in drug discovery programs.

Beyond its pharmacological applications, ethyl 3-amino-2-fluoro-4-methoxybenzoate has found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and sensor technologies. Researchers have demonstrated that this compound can serve as a versatile platform for constructing functional materials with tailored properties.

Looking ahead, the continued exploration of ethyl 3-amino-2-fluoro-4-methoxybenzoate is expected to yield further insights into its chemical reactivity and biological activity. Collaborative efforts between chemists, biologists, and materials scientists are poised to unlock new avenues for its application across diverse industries.

In summary, ethyl 3-amino-2-fluoro-4-methoxybenzoate stands as a testament to the ingenuity of modern chemistry. Its unique structure, coupled with its versatile reactivity and promising bioactivity profiles, positions it as a key player in both academic research and industrial applications. As research progresses, this compound is likely to contribute significantly to the development of innovative solutions in healthcare, agriculture, and beyond.